Cas no 1249001-09-9 (1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 1249001-09-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6225873
• PubChem ID: 62415590
• Update Time: 2025-05-20

1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid
• CS-0289742
• 1249001-09-9
• AKOS011703490
• 1-Cyclobutyl-1h-benzo[d]imidazole-5-carboxylic acid
• EN300-1116154

• Inchi： 1S/C12H12N2O2/c15-12(16)8-4-5-11-10(6-8)13-7-14(11)9-2-1-3-9/h4-7,9H,1-3H2,(H,15,16)
• InChI Key： GPVXHUVJULQHPN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N=CN2C1CCC1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid

1-Cyclobutyl-1H-1,3-Benzodiazole-5-Carboxylic Acid (CAS No. 1249001-09-9): An Overview of Its Structure, Properties, and Applications

1-Cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 1249001-09-9) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities and therapeutic potential. In this article, we will delve into the structural characteristics, physicochemical properties, and potential applications of this compound.

Structural Characteristics

The molecular structure of 1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid is characterized by a benzodiazepine core with a cyclobutyl group attached to the 1-position and a carboxylic acid group at the 5-position. The benzodiazepine ring system consists of a fused benzene ring and a diazepine ring, providing a rigid and planar structure that is crucial for its biological activity. The cyclobutyl substituent adds steric bulk and influences the conformational flexibility of the molecule, which can affect its binding properties to various biological targets.

The carboxylic acid group at the 5-position is an important functional group that can participate in hydrogen bonding and other non-covalent interactions. This group can also be modified through esterification or amidation to create prodrugs or analogs with improved pharmacokinetic properties. The combination of the benzodiazepine core and the cyclobutyl substituent makes this compound a promising scaffold for drug design.

Physicochemical Properties

1-Cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid exhibits several notable physicochemical properties that are relevant to its potential use in pharmaceutical applications. The compound is typically a white crystalline solid with a melting point ranging from 220 to 225°C. It is sparingly soluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are important for formulating the compound into various dosage forms.

The pKa value of the carboxylic acid group is around 4.5, indicating that the compound exists primarily in its ionized form at physiological pH. This ionization can influence its absorption, distribution, metabolism, and excretion (ADME) properties. The logP value, which measures the lipophilicity of the compound, is approximately 2.8, suggesting that it has moderate lipophilicity. This balance between hydrophilicity and lipophilicity is favorable for crossing biological membranes and achieving good bioavailability.

Biological Activity and Mechanism of Action

1-Cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid has been studied for its potential biological activities, particularly as a modulator of GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that interact with GABA receptors have been extensively investigated for their anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant properties.

Recent studies have shown that 1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid exhibits high affinity for GABAA receptors but with a different binding profile compared to classical benzodiazepines like diazepam or alprazolam. This unique binding profile may confer distinct pharmacological effects and potentially reduce side effects associated with traditional benzodiazepines.

In addition to its interaction with GABA receptors, this compound has also been explored for its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has shown inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy and other diseases. These findings suggest that 1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid may have broader therapeutic applications beyond CNS disorders.

Clinical Development and Potential Applications

The clinical development of 1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid is still in its early stages, but preliminary results are promising. Preclinical studies have demonstrated its efficacy in animal models of anxiety and depression without significant sedative effects or cognitive impairment. These findings suggest that it may offer a more favorable safety profile compared to existing benzodiazepines.

In addition to CNS disorders, there is growing interest in exploring the potential of this compound for treating other conditions such as chronic pain and neurodegenerative diseases. Its ability to modulate GABA receptors and inhibit specific enzymes makes it a versatile candidate for drug development.

Synthesis and Derivatives

The synthesis of 1-cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid typically involves multistep procedures starting from readily available starting materials. One common approach involves the cyclization of an appropriately substituted amino ester or amide followed by hydrolysis to introduce the carboxylic acid group. The cyclobutyl substituent can be introduced through various methods such as alkylation or cycloaddition reactions.

To expand the scope of this scaffold's applications, researchers have synthesized numerous derivatives by modifying the substituents on the benzodiazepine core or introducing additional functional groups. These modifications can fine-tune the pharmacological properties of the compounds and optimize their therapeutic potential.

Conclusion

1-Cyclobutyl-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 1249001-09-9) is a promising compound with unique structural features and diverse biological activities. Its interaction with GABA receptors and potential as an enzyme inhibitor make it an attractive candidate for drug development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanism of action and optimize its pharmacological properties through chemical modifications.